Cas no 1217689-47-8 ((3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl-methanol Hydrochloride)

• Product Name: (3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl-methanol Hydrochloride
• CAS No: 1217689-47-8
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• MDL: MFCD28488617
• CID: 4457417
• PubChem ID: 46736997
• Update Time: 2025-09-26

(3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl-methanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride
• 1217689-47-8
• AKOS015849497
• ((3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl)methanol hydrochloride
• ((3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl)methanolhydrochloride
• [(3S,4R)-4-(2-fluorophenyl)pyrrolidin-3-yl]methanol hydrochloride
• [(3S,4R)-4-(2-fluorophenyl)pyrrolidin-3-yl]methanol;hydrochloride
• 3-pyrrolidinemethanol, 4-(2-fluorophenyl)-, (3S,4R)-
• (3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl-methanol Hydrochloride

• MDL： MFCD28488617
• Inchi： 1S/C11H14FNO.ClH/c12-11-4-2-1-3-9(11)10-6-13-5-8(10)7-14;/h1-4,8,10,13-14H,5-7H2;1H/t8-,10+;/m0./s1
• InChI Key： BTPUGHCOEZKEFV-KXNXZCPBSA-N
• SMILES： C([C@@H]1CNC[C@H]1C1C=CC=CC=1F)O.Cl

Computed Properties

• Exact Mass: 231.0826200Da
• Monoisotopic Mass: 231.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

(3S,4R)-4-(2-Fluorophenyl)pyrrolidin-3-yl-methanol Hydrochloride Security Information

• HazardClass：IRRITANT